Cas no 492426-29-6 (1-(4-chlorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-chlorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 492426-29-6
• MF: C₁₇H₁₃ClN₂O
• MW: 296.75092291832
• MDL: MFCD02056405
• CID: 3028676
• PubChem ID: 2757413
• Update Time: 2025-09-23

1-(4-chlorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-氯苄基)-3-苯基-吡唑-4-甲醛
• 1-(4-chlorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde
• 1-[(4-chlorophenyl)methyl]-3-phenylpyrazole-4-carbaldehyde
• 1-(4-chlorobenzyl)-3-phenyl-1h-pyrazole-4-carbaldehydehyde
• STK434001
• 1-(4-chloro-benzyl)-3-phenyl-1h-pyrazole-4-carbaldehyde
• 1-(4-Chloro-benzyl)-3-phenyl-1H-pyrazole-4-carbaldehydehyde
• 1-[(4-chlorophenyl)methyl]-3-phenyl-1H-pyrazole-4-carbaldehyde
• AK-968/41018330
• LS-01108
• ALBB-001089
• 492426-29-6
• H21242
• AKOS003293966
• CS-0323068
• DB-017307
• MFCD02056405

• MDL： MFCD02056405
• Inchi： 1S/C17H13ClN2O/c18-16-8-6-13(7-9-16)10-20-11-15(12-21)17(19-20)14-4-2-1-3-5-14/h1-9,11-12H,10H2
• InChI Key： FEJGPTYZJNOGDJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=C(C=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 296.0716407Da
• Monoisotopic Mass: 296.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.9

1-(4-chlorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT